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In the landscape of pharmaceutical development and manufacturing, the control of impurities is
not merely a regulatory hurdle but a fundamental pillar of patient safety. The emergence of N-
nitrosamine drug substance-related impurities (NDSRIS) has presented a significant challenge,
demanding a deeper, more mechanistic understanding of their formation and behavior. N-
Nitroso-atomoxetine, an NDSRI associated with the widely prescribed ADHD medication
atomoxetine, exemplifies this challenge. This guide is designed for the practicing scientist—the
analytical chemist, the process chemist, the formulation scientist—to provide a comprehensive,
technically grounded resource on the chemical properties of this specific impurity. Our objective
is to move beyond simple data reporting and delve into the causality behind its formation, the
logic of its analytical detection, and the rationale for its control.

Core Chemical Identity and Physicochemical
Properties

N-Nitroso-atomoxetine is the N-nitrosated derivative of atomoxetine, where a nitroso (-N=0)
group replaces the hydrogen on the secondary amine nitrogen. This seemingly minor structural
modification drastically alters the molecule's toxicological profile, placing it in the "cohort of
concern"” due to its classification as a potential genotoxic and probable human carcinogen.[1][2]

A precise understanding of its basic properties is the foundation for all further investigation.
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Table 1: Physicochemical and Identification Properties of N-Nitroso-Atomoxetine

Property Value | Description Source(s)

] (R)-N-methyl-N-(3-phenyl-3-(o-
Chemical Name ) ) [11[3114]
tolyloxy)propyl)nitrous amide

Atomoxetine Impurity 39,
Synonyms _ [3]
NDSRI-Atomoxetine

CAS Number 3028194-77-3 [11[5]
Molecular Formula C17H20N202 [31[5][6]
Molecular Weight 284.35 g/mol [31[5]
Appearance Pale Yellow Solid [7]

Soluble in organic solvents
Solubility such as Methanol, Acetonitrile,  [7]
and DMSO.

The Genesis of an Impurity: Mechanism of
Formation

The formation of N-nitroso-atomoxetine is a classic acid-catalyzed nitrosation of a secondary
amine. Its presence in a drug product is not typically due to intentional addition but rather the
result of an unintended reaction between the atomoxetine molecule and a nitrosating agent.

Causality of Formation: The reaction requires two key components: the secondary amine of
atomoxetine and a nitrosating agent. The most common nitrosating agent in a pharmaceutical
context is nitrous acid (HNO:z), which is highly unstable and forms in situ from residual nitrites
(often present as trace impurities in excipients or water) under acidic conditions.[2][8] The
manufacturing process or the drug product formulation itself can provide the necessary acidic
environment.

The Reaction Pathway:
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Activation of Nitrite: In an acidic medium (H*), a nitrite ion (NO2z") is protonated to form
nitrous acid (HNO2).

Formation of the Electrophile: Two molecules of nitrous acid can equilibrate to form
dinitrogen trioxide (N20s), or, under stronger acidic conditions, nitrous acid can be
protonated and lose water to form the highly electrophilic nitrosonium ion (NO™).

Nucleophilic Attack: The lone pair of electrons on the secondary nitrogen of atomoxetine acts
as a nucleophile, attacking the electrophilic nitrosating agent (N20Os or NO™).

Formation of N-Nitroso-Atomoxetine: Following the attack, a proton is lost, resulting in the
formation of the stable N-nitrosamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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